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Compound of Interest

Compound Name: Soyacerebroside Il

Cat. No.: B12735635

For Researchers, Scientists, and Drug Development Professionals

Introduction

Soyacerebroside Il is a glycosphingolipid that has garnered significant interest in cell biology
research. This document provides detailed application notes and protocols for the use of
Soyacerebroside Il in cell culture, with a focus on its anti-inflammatory and potential anti-
cancer activities. The protocols outlined below are based on published research and are
intended to serve as a comprehensive guide for investigating the cellular effects of this
compound.

Anti-inflammatory Applications of Soyacerebroside
[

Soyacerebroside Il has been shown to exhibit potent anti-inflammatory effects, particularly in
the context of arthritis. It has been demonstrated to modulate inflammatory signaling pathways
and reduce the production of pro-inflammatory cytokines in synovial fibroblasts.

Quantitative Data Summary: Anti-inflammatory Effects
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. Parameter
Cell Line Treatment Result Reference
Measured
Human
Rheumatoid Soyacerebroside No significant
Arthritis Synovial 1l (1-10 uM) for Cell Viability effect on cell [1]
Fibroblasts 24h viability
(MH7A)
Human
Rheumatoid Soyacerebroside
- ) IL-18 mRNA Dose-dependent
Arthritis Synovial 11 (1, 5, 10 uM) ) [1]
_ expression decrease
Fibroblasts for 24h
(MH7A)
Human
Rheumatoid Soyacerebroside
B ) IL-6 mMRNA Dose-dependent
Arthritis Synovial 11 (1, 5, 10 uM) ] [1]
_ expression decrease
Fibroblasts for 24h
(MH7A)
Human
Rheumatoid Soyacerebroside
N ) IL-8 mMRNA Dose-dependent
Arthritis Synovial 11 (1, 5, 10 uM) ) [1]
_ expression decrease
Fibroblasts for 24h
(MH7A)
IL-1B (10 ng/mL
Osteoarthritis P g/mt)
+
Synovial ) MCP-1 mRNA Dose-dependent
) Soyacerebroside ] [2]
Fibroblasts expression decrease
(1, 5, 10 uM) for
(OASFs)
24h
IL-1B3 (10 ng/mL
Osteoarthritis B g/mL) ]
) + MCP-1 protein
Synovial ] ] Dose-dependent
] Soyacerebroside  secretion
Fibroblasts decrease
(1, 5, 10 pM) for (ELISA)
(OASFs)

24h
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Signaling Pathway: Anti-inflammatory Action of
Soyacerebroside Il

Soyacerebroside Il exerts its anti-inflammatory effects in synovial fibroblasts by inhibiting the
ERK/NF-kB/AP-1 signaling pathway, which is a key regulator of pro-inflammatory cytokine
production.
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Experiment Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12735635#using-soyacerebroside-ii-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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